Cas no 58460-45-0 (Desacetoxy Cefacetrile)

• Product Name: Desacetoxy Cefacetrile
• CAS No: 58460-45-0
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 5227379
• Update Time: 2025-07-15

Desacetoxy Cefacetrile Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(cyanoacetyl)amino]-3-methyl-8-oxo-, (6R-trans)- (9CI)
• CefacetrileImpurity3
• Desacetoxy Cefacetrile

• Inchi： 1S/C11H11N3O4S/c1-5-4-19-10-7(13-6(15)2-3-12)9(16)14(10)8(5)11(17)18/h7,10H,2,4H2,1H3,(H,13,15)(H,17,18)/t7-,10-/m1/s1
• InChI Key： QBQBMONZPBOWQW-GMSGAONNSA-N
• SMILES： N12[C@@]([H])([C@H](NC(CC#N)=O)C1=O)SCC(C)=C2C(O)=O

Additional information on Desacetoxy Cefacetrile

Desacetoxy Cefacetrile (CAS No. 58460-45-0): A Comprehensive Overview in Modern Pharmaceutical Research

Desacetoxy Cefacetrile, chemically designated as (6R,7S)-7-[(2Z)-(2-aminothiazol-4-yl)-2-carboxyethylidene]acetamido-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-2-carboxylic acid, is a significant intermediate in the synthesis of third-generation cephalosporin antibiotics. With the CAS number 58460-45-0, this compound has garnered considerable attention in the field of medicinal chemistry due to its role in the development of novel antimicrobial agents. The structural framework of Desacetoxy Cefacetrile incorporates a β-lactam ring, a thiazole ring, and an amino group, which are critical for its biological activity.

The synthesis of Desacetoxy Cefacetrile involves a series of well-defined chemical transformations, including condensation reactions, cyclization, and hydrolysis steps. These processes are meticulously optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Recent advancements in synthetic methodologies have enabled the production of Desacetoxy Cefacetrile with greater efficiency and scalability, aligning with the growing demand for advanced cephalosporin derivatives.

In the realm of pharmaceutical research, Desacetoxy Cefacetrile has been extensively studied for its potential as a precursor in the development of antibacterial agents. The compound's ability to serve as a building block for more complex cephalosporin derivatives has made it a valuable asset in drug discovery pipelines. For instance, modifications to the side chains of Desacetoxy Cefacetrile have led to the creation of semisynthetic cephalosporins with enhanced pharmacological properties.

One of the most compelling aspects of Desacetoxy Cefacetrile is its role in addressing antimicrobial resistance (AMR) challenges. The ongoing threat posed by resistant bacterial strains has prompted researchers to explore novel chemical entities that can overcome existing therapeutic limitations. Desacetoxy Cefacetrile-based compounds have shown promise in preclinical studies by exhibiting broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This has fueled interest in further investigating its derivatives as potential candidates for next-generation antibiotics.

The pharmacological profile of Desacetoxy Cefacetrile is shaped by its interaction with bacterial cell wall synthesis pathways. Specifically, it inhibits the activity of penicillin-binding proteins (PBPs), which are essential for maintaining bacterial cell wall integrity. This mechanism of action is shared by many cephalosporin antibiotics and underscores the importance of Desacetoxy Cefacetrile as a key intermediate in this class of drugs.

Recent research has also highlighted the significance of Desacetoxy Cefacetrile in structure-activity relationship (SAR) studies. By systematically varying substituents on its molecular framework, scientists have been able to fine-tune its antimicrobial efficacy and pharmacokinetic properties. These studies have provided valuable insights into how specific structural features contribute to biological activity, guiding the design of more effective cephalosporin analogs.

The use of computational methods has further accelerated the development process for Desacetoxy Cefacetrile derivatives. Techniques such as molecular docking and virtual screening have enabled researchers to predict binding affinities and optimize drug-like properties before conducting costly wet-lab experiments. This integration of computational chemistry with traditional synthetic approaches has significantly enhanced the efficiency and precision of drug discovery efforts.

In clinical settings, Desacetoxy Cefacetrile-based antibiotics have demonstrated efficacy against a range of infections caused by susceptible pathogens. Their ability to penetrate bacterial cell walls effectively makes them particularly useful in treating severe infections that require systemic antibiotic therapy. Additionally, their relatively short half-life allows for flexible dosing regimens, improving patient compliance and therapeutic outcomes.

The environmental impact of pharmaceutical compounds is another critical consideration in their development and use. Efforts are underway to minimize waste generation during the synthesis of Desacetoxy Cefacetrile and to develop greener synthetic routes that reduce reliance on hazardous reagents. These initiatives align with broader sustainability goals within the pharmaceutical industry and contribute to responsible chemical manufacturing practices.

Future directions in research on Desacetoxy Cefacetrile include exploring its potential applications beyond traditional antibiotic therapy. For example, modifications to its structure could yield compounds with anti-inflammatory or immunomodulatory effects, opening new avenues for treating chronic inflammatory diseases. Such interdisciplinary approaches highlight the versatility of this compound and its potential to address multiple therapeutic challenges.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the research and application of Desacetoxy Cefacetrile. By pooling resources and expertise, researchers can accelerate innovation and bring new treatments to market more quickly. These partnerships also foster knowledge exchange and training opportunities, ensuring that future generations of scientists are equipped to tackle complex biomedical challenges.